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Compound of Interest

Compound Name:
1-Ethoxy-2-(2-

methoxyethoxy)ethane

Cat. No.: B092314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

applications of 1-Ethoxy-2-(2-methoxyethoxy)ethane, a versatile organic solvent.

Core Physicochemical Properties
1-Ethoxy-2-(2-methoxyethoxy)ethane, also known by synonyms such as Diethylene Glycol

Ethyl Methyl Ether and 2,5,8-Trioxadecane, is an organic compound with the chemical formula

C7H16O3.[1] Its molecular weight is approximately 148.20 g/mol .[2][1] This compound

presents as a colorless, transparent liquid at room temperature.[2]

Quantitative Data Summary
The key quantitative properties of 1-Ethoxy-2-(2-methoxyethoxy)ethane are summarized in

the table below for easy reference and comparison.
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Property Value Source

Molecular Weight 148.20 g/mol [1]

Molecular Formula C7H16O3 [2][1]

CAS Number 1002-67-1 [3]

Density 0.908 g/cm³ [2][3]

Boiling Point 167.9 °C at 760 mmHg [2][3]

Melting Point -72 °C [3]

Flash Point 53.8 °C [2][3]

Water Solubility 1000 g/L at 20 °C [3]

Refractive Index 1.4080 - 1.4120 [3]

Purity ≥ 99.0% [2]

Moisture Content < 0.1% [2]

Acidity < 0.01% [2]

Applications in Research and Development
The primary application of 1-Ethoxy-2-(2-methoxyethoxy)ethane is as a solvent in organic

synthesis.[2] Its ability to dissolve a wide range of substances makes it valuable in the

production of complex chemical compounds.[2] It is also utilized in the formulation of inks and

coatings, where it enhances stability and performance.[2]

Experimental Protocols
Detailed experimental protocols for specific syntheses or analyses using 1-Ethoxy-2-(2-
methoxyethoxy)ethane are not available within the cited search results. Researchers should

refer to specific scholarly articles or established laboratory manuals for detailed methodologies

relevant to their work.
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Conceptual Workflow: Application in Organic
Synthesis
The following diagram illustrates a generalized workflow for the use of 1-Ethoxy-2-(2-
methoxyethoxy)ethane as a solvent in an organic synthesis reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b092314?utm_src=pdf-body
https://www.benchchem.com/product/b092314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up & Purification

Analysis

Reactant A

Reaction Mixture
(Heating/Stirring)

Reactant B 1-Ethoxy-2-
(2-methoxyethoxy)ethane

Quenching

Reaction
Completion

Extraction

Solvent Removal

Purification
(e.g., Chromatography)

Product Characterization
(NMR, MS, etc.)

Final Product

Purity
Confirmation

Click to download full resolution via product page

Conceptual workflow for organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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